Cas no 94127-04-5 (Quinoline, 8-(chloromethyl)-)

Quinoline, 8-(chloromethyl)- structure
Quinoline, 8-(chloromethyl)- structure
Product name:Quinoline, 8-(chloromethyl)-
CAS No:94127-04-5
MF:C10H8ClN
MW:177.630221366882
CID:797099
PubChem ID:13221030

Quinoline, 8-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-(chloromethyl)-
    • 8-(Chloromethyl)quinoline
    • 8-CHLOROMETHYLQUINOLINE
    • AKOS012169890
    • DTXSID80529406
    • SCHEMBL4990218
    • CS-0527151
    • 94127-04-5
    • Inchi: InChI=1S/C10H8ClN/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h1-6H,7H2
    • InChI Key: BKDZLPUEWDNSGH-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C(=C1)CCl)N=CC=C2

Computed Properties

  • Exact Mass: 177.0345270g/mol
  • Monoisotopic Mass: 177.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų
  • XLogP3: 3.4

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